N-[2-(pyridin-2-ylthio)ethyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-(2-pyridin-2-ylsulfanylethyl)imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C15H14N4OS/c20-15(12-4-5-13-16-7-9-19(13)11-12)18-8-10-21-14-3-1-2-6-17-14/h1-7,9,11H,8,10H2,(H,18,20)
• InChI Key: VNCRCLUIVRPLOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCCNC(=O)C2=CN3C=CN=C3C=C2
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

N-[2-(pyridin-2-ylthio)ethyl]imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C15H14N4OS and its molecular weight is 298.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 298.08883226 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Compounds bearing the imidazo[1,2-a]pyridine scaffold have been investigated for their antimycobacterial activities. For instance, novel imidazo[1,2-a]pyridine-3-carboxamides have been designed, synthesized, and evaluated against Mycobacterium tuberculosis (MTB) strains, including drug-sensitive and drug-resistant strains. Compounds with specific linkers and substituents have shown considerable activity, highlighting the potential of this class for further antimycobacterial agent development (Lv et al., 2017).

Synthesis and Chemical Modifications

Research has also focused on the synthesis and structural modification of imidazo[1,2-a]pyridine derivatives. A study reported a convenient synthesis method for novel pyrido[1′,2′:1,2]imidazo[5,4‐d]‐1,2,3‐triazinones from imidazo[1,2‐a]pyridines, exploring the synthetic versatility and potential biological activity of these fused triazines (Zamora et al., 2004). Another study focused on systematic structure modifications to reduce metabolism mediated by aldehyde oxidase, demonstrating the importance of structural optimization in enhancing drug properties (Linton et al., 2011).

Drug Development and Therapeutic Potential

Several studies have highlighted the therapeutic potential of imidazo[1,2-a]pyridine derivatives, particularly in treating tuberculosis. New series of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides containing various amine moieties have been synthesized as potent anti-TB agents, showing excellent in vitro activity against MTB H37Rv strain and multidrug-resistant clinical isolates (Li et al., 2020). These findings underscore the significance of this compound class in the development of new treatments for tuberculosis.